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Compound of Interest

Compound Name: UNC7096

Cat. No.: B12374766

Audience: Researchers, scientists, and drug development professionals.

Introduction

UNC7096 is a potent and selective chemical probe designed to investigate the function of the
NSD2 (Nuclear Receptor Binding SET Domain Protein 2) protein. Specifically, UNC7096 is a
biotinylated affinity reagent that targets the PWWP1 domain of NSD2.[1] The NSD2 enzyme is
a histone methyltransferase that plays a critical role in chromatin regulation by catalyzing the
dimethylation of histone H3 at lysine 36 (H3K36me2).[2] Dysregulation of NSD2 activity is
implicated in various cancers, including multiple myeloma and acute lymphoblastic leukemia,
making it an attractive therapeutic target.[2][3]

These application notes provide detailed protocols for utilizing UNC7096 in common cellular
target engagement assays to confirm and characterize its interaction with NSD2 within a
cellular context.

Data Presentation

Quantitative data for UNC7096 and its interaction with its target are summarized below. This
table provides a quick reference for the key affinity value of the probe.
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Bindin
Compound Target Domain . 2 Assay Type Reference
Affinity (Kd)
In vitro binding
UNC7096 NSD2-PWWP1 46 nM [1]

assay

Signaling Pathway

The following diagram illustrates the role of NSD2 in chromatin modification and downstream
signaling. UNC7096 acts by competitively binding to the PWWP1 domain of NSD2, thereby
displacing it from chromatin and preventing the recognition of H3K36me2 marks. This
disruption can impact gene expression programs regulated by NSD2.
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Caption: NSD2 signaling and UNC7096 mechanism of action.

Experimental Protocols

Herein, we provide detailed protocols for three key cellular target engagement assays utilizing
UNC7096: Affinity Pull-Down Assay, Cellular Thermal Shift Assay (CETSA), and NanoBRET
Target Engagement Assay.

Affinity Pull-Down Assay with UNC7096
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This protocol leverages the biotin tag on UNC7096 to capture and identify its direct binding to
NSD2 from cell lysates.

Experimental Workflow:
. 2. Incubate Lysate 3. Add Streptavidin f 6. Western Blot
Ea 4. Wash Beads 5. Elute Proteins for NSD2
1. Treat Intact Cells 2. Mt Slhask 3. Cell Lysis 4. Separate Soluble 5. Western Blot
with UNC7096 : (FEERLEW) & Precipitated Fractions for Soluble NSD2

h.aﬁg;_t{l?:r-]lfggz?:\lll\?\/‘\//vg? 2. Add HaloTag 3. Add UNC7096 4. Add Nano-Glo 5. Measure Donor and 6. Calculate
NanoBRET 618 Ligand (Competitor) Substrate Acceptor Emission BRET Ratio

and HaloTag-Histone H3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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